Cas no 106109-59-5 (Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-, propyl ester)

• Product Name: Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-, propyl ester
• CAS No: 106109-59-5
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 1172269
• Update Time: 2024-07-25

Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-, propyl ester

• Inchi： 1S/C12H14ClNO3/c1-2-6-17-12(16)8-11(15)14-10-5-3-4-9(13)7-10/h3-5,7H,2,6,8H2,1H3,(H,14,15)
• InChI Key： KCLVOVQFTAFYHU-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)CC(NC1=CC=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 255.06632

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 418.9±30.0 °C(Predicted)
• PSA: 55.4
• pka: 12.13±0.46(Predicted)